Cas no 2098143-04-3 (1-(2-Azidoethyl)piperidine-4-carbonitrile)

• Product Name: 1-(2-Azidoethyl)piperidine-4-carbonitrile
• CAS No: 2098143-04-3
• MF: C₈H₁₃N₅
• MW: 179.222320318222
• CID: 4771844
• Update Time: 2025-10-28

1-(2-Azidoethyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)piperidine-4-carbonitrile
• 1-(2-Azidoethyl)piperidine-4-carbonitrile

• Inchi： 1S/C8H13N5/c9-7-8-1-4-13(5-2-8)6-3-11-12-10/h8H,1-6H2
• InChI Key： NTZDTNRACYUUDE-UHFFFAOYSA-N
• SMILES： N1(CCN=[N+]=[N-])CCC(C#N)CC1

Computed Properties

• Exact Mass: 179.11709544 g/mol
• Monoisotopic Mass: 179.11709544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.4
• Molecular Weight: 179.22

Additional information on 1-(2-Azidoethyl)piperidine-4-carbonitrile

1-(2-Azidoethyl)piperidine-4-carbonitrile: A Comprehensive Overview

1-(2-Azidoethyl)piperidine-4-carbonitrile, also known by its CAS registry number 2098143-04-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with an azide group and a nitrile functional group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The piperidine ring in 1-(2-Azidoethyl)piperidine-4-carbonitrile provides a rigid framework that enhances the compound's stability and reactivity. The azide group, on the other hand, is known for its ability to undergo click chemistry reactions, particularly the Huisgen cycloaddition reaction. This property has made the compound a valuable tool in the synthesis of complex molecules, including those with potential pharmaceutical applications.

Recent studies have highlighted the role of azide-containing compounds like 1-(2-Azidoethyl)piperidine-4-carbonitrile in drug discovery. Researchers have explored its use as a precursor for the synthesis of bioactive molecules, including those with anti-cancer and anti-inflammatory properties. The nitrile group in the compound further enhances its versatility, as it can be easily converted into other functional groups such as carboxylic acids or amides through simple chemical transformations.

In addition to its role in pharmaceutical research, 1-(2-Azidoethyl)piperidine-4-carbonitrile has found applications in materials science. Its ability to undergo polymerization reactions has led to its use in the development of novel polymeric materials with unique mechanical and thermal properties. These materials have potential applications in industries such as electronics, aerospace, and automotive manufacturing.

The synthesis of 1-(2-Azidoethyl)piperidine-4-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize the environmental impact of its synthesis.

The reactivity of azide-containing compounds like 1-(2-Azidoethyl)piperidine-4-carbonitrile has also been leveraged in click chemistry for the rapid assembly of complex molecules. This approach has revolutionized organic synthesis by enabling the construction of molecules with unprecedented speed and precision. The compound's ability to participate in both copper-catalyzed and copper-free click reactions further broadens its applicability.

In conclusion, 1-(2-Azidoethyl)piperidine-4-carbonitrile, with its unique structural features and versatile functional groups, continues to be a valuable compound in both academic research and industrial applications. Its role in drug discovery, materials science, and click chemistry highlights its significance in advancing modern chemical science. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in the field.